Cas no 96693-94-6 (1-methyl-3-(trimethylsilyl)-1H-Pyrrole)

• Product Name: 1-methyl-3-(trimethylsilyl)-1H-Pyrrole
• CAS No: 96693-94-6
• MF: C₈H₁₅NSi
• MW: 153.296902894974
• CID: 1123369
• PubChem ID: 11171099
• Update Time: 2025-06-20

1-methyl-3-(trimethylsilyl)-1H-Pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trimethylsilyl)-1H-Pyrrole
• trimethyl-(1-methylpyrrol-3-yl)silane
• EN300-7646424
• InChI=1/C8H15NSi/c1-9-6-5-8(7-9)10(2,3)4/h5-7H,1-4H3
• GUZNHJCVILLRSF-UHFFFAOYSA-
• 96693-94-6
• 1H-Pyrrole, 1-methyl-3-(trimethylsilyl)-
• DTXSID40457519

• Inchi： 1S/C8H15NSi/c1-9-6-5-8(7-9)10(2,3)4/h5-7H,1-4H3
• InChI Key： GUZNHJCVILLRSF-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CN(C)C=1

Computed Properties

• Exact Mass: 153.097376017g/mol
• Monoisotopic Mass: 153.097376017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 1.57030

Additional information on 1-methyl-3-(trimethylsilyl)-1H-Pyrrole

Introduction to 1-methyl-3-(trimethylsilyl)-1H-Pyrrole (CAS No. 96693-94-6)

1-methyl-3-(trimethylsilyl)-1H-Pyrrole, identified by its Chemical Abstracts Service (CAS) number 96693-94-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound, featuring a pyrrole core with a methyl group at the 1-position and a trimethylsilyl (TMS) protective group at the 3-position, has garnered attention due to its versatile applications in synthetic chemistry and medicinal chemistry.

The structural motif of 1-methyl-3-(trimethylsilyl)-1H-Pyrrole makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the trimethylsilyl group enhances its stability and reactivity, making it particularly useful in protecting reactions and facilitating subsequent functionalization. This compound serves as a building block for the development of novel pharmaceuticals, agrochemicals, and materials science applications.

In recent years, the demand for specialized heterocyclic compounds has surged, driven by their role in drug discovery and material innovation. 1-methyl-3-(trimethylsilyl)-1H-Pyrrole exemplifies this trend, as it is frequently employed in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing biaryl structures found in many bioactive molecules.

One of the most compelling aspects of 1-methyl-3-(trimethylsilyl)-1H-Pyrrole is its utility in generating enantiomerically pure compounds. The pyrrole ring is a common scaffold in chiral drugs, and modifications at the 3-position can influence stereoelectronic properties. The TMS group not only protects the pyrrole nitrogen but also allows for selective deprotection under mild conditions, making it an ideal candidate for asymmetric synthesis.

Recent advancements in catalytic systems have further highlighted the importance of 1-methyl-3-(trimethylsilyl)-1H-Pyrrole. Transition-metal-catalyzed reactions have enabled efficient transformations of this compound into more complex architectures. For instance, palladium-catalyzed coupling reactions with aryl halides or boronic acids have been optimized for high yields and selectivity, underscoring its role as a key intermediate in modern synthetic methodologies.

The pharmaceutical industry has leveraged 1-methyl-3-(trimethylsilyl)-1H-Pyrrole in the development of novel therapeutic agents. Its derivatives have been explored as potential inhibitors of enzymes implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The ability to functionalize the pyrrole core while maintaining regioselectivity has opened new avenues for drug design.

Moreover, 1-methyl-3-(trimethylsilyl)-1H-Pyrrole has found applications beyond pharmaceuticals. In materials science, its derivatives contribute to the synthesis of organic semiconductors and luminescent materials. The pyrrole ring's electron-rich nature makes it an excellent candidate for π-conjugated systems, which are essential for optoelectronic devices.

The synthesis of 1-methyl-3-(trimethylsilyl)-1H-Pyrrole typically involves condensation reactions between appropriate precursors followed by silylation. Recent studies have focused on improving synthetic routes to enhance yield and reduce byproduct formation. Green chemistry principles have also been applied, emphasizing solvent-free conditions and catalytic methods to minimize environmental impact.

In conclusion, 1-methyl-3-(trimethylsilyl)-1H-Pyrrole (CAS No. 96693-94-6) is a multifaceted compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it an indispensable tool for chemists working on complex molecule construction. As research continues to uncover new methodologies and applications, this compound is poised to remain a cornerstone in both academic and industrial settings.